2-Chloroethyl 4-methoxy-3-nitrophenylcarbamate

• Molecular Formula: C10H11ClN2O5
• Molecular Weight: 274.66 g/mol
• IUPAC Name: 2-chloroethyl N-(4-methoxy-3-nitrophenyl)carbamate
• InChI: InChI=1S/C10H11ClN2O5/c1-17-9-3-2-7(6-8(9)13(15)16)12-10(14)18-5-4-11/h2-3,6H,4-5H2,1H3,(H,12,14)
• InChI Key: UMWGDYRUHCAAAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)OCCCl)[N+](=O)[O-]

Description

2-Chloroethyl 4-methoxy-3-nitrophenylcarbamate is a useful research compound. Its molecular formula is C10H11ClN2O5 and its molecular weight is 274.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloroethyl 4-methoxy-3-nitrophenylcarbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloroethyl 4-methoxy-3-nitrophenylcarbamate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

420.5 g of 4-amino-2-nitroanisole are dissolved in 1275 ml of diethylene glycol dimethyl ether and 150 ml of water, 135 g of calcium carbonate are added and the mixture is heated to 78° C. 375 g of 2-chloroethyl chloroformate are allowed to run into this mixture in the course of 3 hours such that the reaction temperature remains at 78°-80° C. The mixture is subsequently stirred for 1.5 hours to bring the reaction to completion and is cooled to 35° C. and water and ice are added. The product which has precipitated is filtered off, washed with water and dried.